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Compound of Interest

Compound Name: 5-Hexyl-2,2'-bithiophene

Cat. No.: B061625

5-Hexyl-2,2'-bithiophene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties,
structure, and experimental protocols related to 5-Hexyl-2,2'-bithiophene. This valuable

building block is integral to the development of advanced organic electronic materials and
novel therapeutic agents.

Chemical Properties and Structure

5-Hexyl-2,2'-bithiophene is an organic compound featuring a bithiophene core functionalized
with a hexyl group. This substitution enhances its solubility in organic solvents, facilitating its
use in solution-processable applications for organic electronics.

Table 1: General Chemical Properties of 5-Hexyl-2,2'-bithiophene
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Property Value Reference
CAS Number 173448-31-2 [11[2][3]
Molecular Formula C14H18S2 [11[2][3]
Molecular Weight 250.42 g/mol [1112][3]
Not explicitly stated, but
Appearance bithiophene is a colorless [4]
solid.
. 95-97% (commercially
Purity ) [1][3]
available)
Table 2: Physical Properties of 5-Hexyl-2,2'-bithiophene
Property Value Reference
] ] 41 °C (for the related
Melting Point ) [5]1[6]
compound 2-hexylthiophene)
Boiling Point 355 °C (lit.) [31[7]
Density 1.060 g/mL at 25 °C (lit.) [31[7]
Refractive Index (n20/D) 1.5890 (lit.) [31[7]
logP (o/w) 5.8 (predicted) [819]

Table 3: Solubility of 5-Hexyl-2,2'-bithiophene
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Solvent Solubility Reference
Alcohol Soluble [51[6]
Acetone Partially Soluble [10]
Chloroform Partially Soluble [10]
Tetrahydrofuran (THF) Partially Soluble [10]
Toluene Partially Soluble [10]

Table 4: Optical and Electronic Properties of 5-Hexyl-2,2'-bithiophene and Related

Compounds

Property Value Notes Reference

In cyclohexane,
] ) attributed to Tt-mt*
UV-Vis Absorption N
~250-350 nm transitions of the [11]

(Amax) . .
conjugated aromatic
segment.
For related N,N'-
disubstituted-

Fluorescence ) )

o 402-455 nm dihydrophenazine [11]

Emission (Aem) o ) )
derivatives in the solid
state.

Fluorescence )

. Not available -
Quantum Yield (®F)
lonization Potential Not available -

Molecular Structure

The structure of 5-Hexyl-2,2'-bithiophene consists of two thiophene rings linked at the 2 and

2' positions, with a hexyl group attached to the 5-position of one of the thiophene rings.
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Drug Development Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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